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Compound of Interest

Compound Name: Cloransulam-Methyl

Cat. No.: B1669235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the environmental fate of cloransulam-
methyl, focusing on its half-life in soil and aquatic environments. The information is compiled

from various scientific studies and regulatory documents to serve as a comprehensive resource

for researchers and professionals in the field.

Data Presentation: Quantitative Half-life Data
The persistence of cloransulam-methyl in the environment is a critical factor in its overall risk

assessment. The following tables summarize the quantitative data on its half-life in soil and

water under various experimental conditions.

Table 1: Half-life of Cloransulam-Methyl in Soil
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Soil Type Condition
Temperatur
e (°C)

Half-life
(days)

Kinetic
Model

Citation

Cecil Loamy

Sand
Aerobic 25 9

Two-

compartment
[1]

Hanford

Loam
Aerobic 25 13

Two-

compartment
[1]

Cecil Loamy

Sand
Aerobic 25 16 First-order [1]

Hanford

Loam
Aerobic 25 21 First-order [1]

Field Studies

(various)

Field

Dissipation
Not Specified 8 - 10 Not Specified

Field Study

(MS, IN, WI)

Field

Dissipation
Not Specified 2.5 - 4.8

Two-

compartment
[2]

Field Study

(NC)

Field

Dissipation
Not Specified 11.2 First-order [2]

Field Study

(China)

Field

Dissipation
Not Specified 0.44 - 5.53

First-order &

Two-

compartment

[3]

Table 2: Half-life of Cloransulam-Methyl in Water
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Water Type Condition pH
Temperatur
e (°C)

Half-life Citation

Aqueous

Solution
Hydrolysis 5 Not Specified >365 days

Aqueous

Solution
Hydrolysis 7 Not Specified

118 - 231

days

Aqueous

Solution
Hydrolysis 9 Not Specified 3 days

Natural Water Hydrolysis ~8 Not Specified 10 days

Soil Slurry Hydrolysis ~6.5 Not Specified 67 days

Aqueous

Solution
Photolysis Not Specified Not Specified 54 minutes

Moist Soil

Surface
Photolysis Not Specified Not Specified 13 days

Anaerobic

Aquatic

System

Anaerobic

Degradation
Not Specified Not Specified 16 - 25 days [2]

Aerobic

Aquatic

System

Aerobic

Degradation
Not Specified Not Specified 15 - 75 days [2]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are synthesized protocols for determining the half-life of cloransulam-methyl in soil and water,

based on established regulatory guidelines and published research.

Protocol 1: Aerobic Soil Metabolism Study (Adapted
from OECD 307 & EPA 835.4100)
1. Test System Preparation:
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Soil Selection: Utilize at least two different soil types with varying characteristics (e.g., pH,

organic matter content, texture). A common practice is to use a sandy loam and a silty clay

loam.

Soil Preparation: Air-dry the soils and sieve them through a 2 mm mesh. Adjust the moisture

content to 40-60% of the maximum water holding capacity.

Pre-incubation: Acclimate the soils by incubating them in the dark at the test temperature for

at least seven days to allow microbial activity to stabilize.

2. Application of Test Substance:

Test Substance: Use analytical grade cloransulam-methyl. For metabolite tracking, ¹⁴C-

radiolabeled cloransulam-methyl (labeled on the phenyl or pyrimidine ring) is often

employed.

Application: Apply the test substance to the soil samples at a concentration relevant to its

agricultural use. The application should be uniform, often achieved by dissolving the

compound in a minimal amount of an appropriate solvent and mixing it thoroughly with the

soil.

3. Incubation:

Temperature: Maintain a constant temperature, typically 20 ± 2°C or 25 ± 2°C.

Aerobic Conditions: Ensure continuous aeration of the incubation vessels to maintain aerobic

conditions. This can be achieved by passing humidified air over the soil surface.

Volatile Traps: Include traps (e.g., ethylene glycol for volatile organics, potassium hydroxide

for CO₂) in the outflow to capture any volatile degradation products.

4. Sampling and Analysis:

Sampling: Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30,

60, and 90 days).
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Extraction: Extract cloransulam-methyl and its metabolites from the soil samples using an

appropriate solvent system (e.g., acetonitrile/water mixture).

Analysis: Quantify the concentration of the parent compound and major metabolites using a

validated analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). For radiolabeled studies, Liquid Scintillation Counting (LSC) is used to

determine the total radioactivity.

Data Analysis: Calculate the half-life using appropriate kinetic models, such as first-order or

two-compartment models.

Protocol 2: Hydrolysis as a Function of pH (Adapted
from OECD 111)
1. Test Solution Preparation:

Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Application: Add a known concentration of cloransulam-methyl to each

buffer solution. The concentration should be below its water solubility limit.

2. Incubation:

Temperature: Incubate the solutions at a constant temperature, typically 25 ± 1°C, in the dark

to prevent photodegradation.

Sterility: Ensure all glassware and solutions are sterile to inhibit microbial degradation.

3. Sampling and Analysis:

Sampling: Collect aliquots from each buffer solution at various time points. The sampling

frequency will depend on the expected rate of hydrolysis at each pH.

Analysis: Determine the concentration of cloransulam-methyl in each sample using a

suitable analytical method like LC-MS/MS.
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Data Analysis: Plot the concentration of cloransulam-methyl against time for each pH level.

Calculate the hydrolysis rate constant and the half-life assuming pseudo-first-order kinetics.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the environmental fate

of cloransulam-methyl.
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Caption: Key factors influencing the degradation half-life of cloransulam-methyl in soil.
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Caption: Experimental workflow for determining the aerobic soil metabolism half-life.
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Caption: Influence of pH on the hydrolysis pathway of cloransulam-methyl in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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